Cas no 65693-92-7 (4,4'-[hexane-1,6-diylbis(oxy)]bis[3-bromobenzonitrile])

• Product Name: 4,4'-[hexane-1,6-diylbis(oxy)]bis[3-bromobenzonitrile]
• CAS No: 65693-92-7
• MF: C₂₀H₁₈Br₂N₂O₂
• MW: 478.1771235466
• CID: 962350
• PubChem ID: 6455178
• Update Time: 2025-04-19

4,4'-[hexane-1,6-diylbis(oxy)]bis[3-bromobenzonitrile] Chemical and Physical Properties

Names and Identifiers

• 4,4'-[hexane-1,6-diylbis(oxy)]bis[3-bromobenzonitrile]
• 4,4'-(Hexane-1,6-diylbis(oxy))bis(3-bromobenzonitrile)
• 3-bromo-4-[6-(2-bromo-4-cyanophenoxy)hexoxy]benzonitrile
• EINECS 265-878-1
• 65693-92-7
• VDHFAPUSOGNRCA-UHFFFAOYSA-N
• DTXSID60215911
• NS00035900

• Inchi： 1S/C20H18Br2N2O2/c21-17-11-15(13-23)5-7-19(17)25-9-3-1-2-4-10-26-20-8-6-16(14-24)12-18(20)22/h5-8,11-12H,1-4,9-10H2
• InChI Key： VDHFAPUSOGNRCA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1OCCCCCCOC1C=CC(C#N)=CC=1Br

Computed Properties

• Exact Mass: 475.97354
• Monoisotopic Mass: 475.97350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04